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Compound of Interest

Compound Name: Ethyl caprate

Cat. No.: B1671640 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

step-by-step procedures for the safe disposal of ethyl caprate, a common flavoring and

fragrance agent also used in organic synthesis. Adherence to these guidelines will minimize

risks and ensure compliance with safety regulations.

Key Properties of Ethyl Caprate
A thorough understanding of a substance's properties is the foundation of its safe handling. The

following table summarizes the key physical and chemical properties of ethyl caprate.

Property Value

Appearance Colorless, clear liquid[1]

Odor No data available

Melting Point -20°C[1]

Boiling Point 245°C[1]

Flash Point 102°C (closed cup)[1]

Density 0.862 g/cm³ at 25°C[1]

Water Solubility Insoluble[1]

Vapor Density 6.92 (Air = 1.0)[1]
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Health and Safety Information
According to safety data sheets, ethyl caprate is classified as a skin and eye irritant.[2]

Prolonged exposure may lead to dermatitis and other systemic effects.[2] While it poses no

significant health hazard under normal conditions, appropriate personal protective equipment

(PPE), including gloves and safety goggles, should always be worn when handling this

chemical.[1][2]

Step-by-Step Disposal Protocol
The proper disposal of ethyl caprate is critical to prevent environmental contamination and

ensure a safe laboratory environment. The following workflow outlines the necessary steps for

its disposal.
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Start: Ethyl Caprate Waste

Assess Waste:
- Unused Product

- Contaminated Materials

Small Spill or Residue Large Spill

Absorb with inert material
(e.g., sand, vermiculite)

Yes Yes

Collect in a suitable,
closed container

Label container as
'Hazardous Waste'

Store in a cool, dry,
well-ventilated area

Dispose of as hazardous waste
according to local regulations

End: Disposal Complete

Click to download full resolution via product page

Ethyl Caprate Disposal Workflow
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Detailed Disposal Procedures
1. Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing

appropriate PPE, including chemical-resistant gloves, safety glasses with side shields, and a

lab coat.[2] In cases of significant vapors or aerosols, respiratory protection may be necessary.

[3]

2. Containment of Spills: In the event of a spill, prevent the material from entering drains or

waterways.[1][2] For large spills, dike the material to contain it.[4]

3. Absorption: Soak up the ethyl caprate with an inert absorbent material such as sand, earth,

vermiculite, or commercial sorbents.[1][2][4]

4. Collection: Carefully collect the absorbed material and place it into a suitable, closed, and

properly labeled container for disposal.[1][2][5] Do not return spilled material to the original

container.[4]

5. Storage: Store the sealed waste container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2]

6. Final Disposal: Dispose of the hazardous waste in accordance with all local, state, and

federal regulations.[3][4] Do not mix with other waste.[3] Contaminated packaging should be

disposed of in the same manner as the unused product.[6]

By following these procedures, laboratory professionals can ensure the safe and responsible

disposal of ethyl caprate, contributing to a safer research environment and greater

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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